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Compound of Interest

Compound Name: Canertinib

Cat. No.: B1668258 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Canertinib is paramount. This guide provides

immediate, essential safety protocols and logistical plans to minimize risk and ensure

operational integrity.

Hazard Identification and Safety Precautions
Canertinib (hydrochloride) is classified with specific hazards that necessitate careful handling

to avoid exposure.[1] The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.[2]

Hazard Summary

Hazard Statement GHS Classification Description

H315 Skin irritation 2 Causes skin irritation.[1]

H319 Eye irritation 2A
Causes serious eye irritation.

[1]

H335
Specific target organ toxicity

(single exposure) 3

May cause respiratory

irritation.[1]
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Route of Exposure Value Species Notes

Oral TDLO
60 mg/kg/6D

(intermittent)
Rat Toxic Dose Low

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier to exposure after all other control

measures have been implemented.[2] The following PPE is mandatory when handling

Canertinib.

PPE Requirements

PPE Component Specification Rationale

Gloves
Two pairs of chemotherapy-

rated gloves

Provides robust protection

against dermal exposure.[3]

Thicker gloves generally offer

better protection.[2] Change

gloves frequently, at least

every two to three hours or

immediately if compromised.[2]

[4]

Gown
Disposable, lint-free, with long

sleeves and a closed front

Prevents contamination of

personal clothing and skin.[4]

Gowns should be shown to

resist permeability by

hazardous drugs.[3]

Eye Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Required when handling the

powder form to prevent

respiratory tract irritation.[1][3]
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Procedural Guidance: Donning and Doffing PPE
Proper technique in donning and doffing PPE is crucial to prevent cross-contamination.

PPE Donning and Doffing Workflow

Donning Sequence (Clean Area)

Doffing Sequence (Anteroom/Exit)

Perform Hand Hygiene Don Inner Gloves Don Gown Don Outer Gloves (over cuff) Don Eye Protection Don Respirator

Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Eye Protection Remove Respirator Remove Inner Gloves Perform Final Hand Hygiene

Click to download full resolution via product page

Caption: Sequential workflow for correctly donning and doffing Personal Protective Equipment.

Handling and Disposal Plan
Adherence to proper handling and disposal protocols is essential to prevent environmental

contamination and accidental exposure.

Experimental Protocol: Handling Canertinib Powder
Preparation: Conduct all manipulations of Canertinib powder within a certified chemical

fume hood or biological safety cabinet to contain airborne particles.

Weighing: Use a dedicated, calibrated analytical balance inside the containment unit.

Solubilization: If dissolving the compound, add the solvent slowly to the powder to minimize

aerosol generation. Canertinib is soluble in DMSO (≥12.15 mg/mL with gentle warming) and

Ethanol (≥10.1 mg/mL).[5]
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Cleaning: Decontaminate all surfaces and equipment after use with an appropriate cleaning

agent.

Disposal Protocol
Canertinib waste is considered hazardous. It must not be disposed of with household garbage

or allowed to enter the sewage system.[1]

Waste Disposal Workflow

Canertinib Waste Disposal

Generate Waste
(Used PPE, contaminated labware,

unused Canertinib)

Segregate into Labeled,
Leak-Proof Hazardous

Waste Containers

Store in a Designated,
Secure Hazardous

Waste Accumulation Area

Arrange for Pickup and
Disposal by a Licensed

Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of Canertinib waste.
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Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Spill: Evacuate the area. Wear appropriate PPE and contain the spill using absorbent

materials. Collect the spilled material and place it in a sealed container for hazardous waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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